Gqw46AB8X2

• CAS: 2973400-78-9
• Molecular Formula: C20H21ClN4O4S2
• Molecular Weight: 481.0 g/mol
• InChI: InChI=1S/C20H21ClN4O4S2/c1-11(2)29-16-9-22-19(23-10-16)17-8-18(30-12(17)3)20(26)24-14-5-13(21)6-15(7-14)25-31(4,27)28/h5-11,25H,1-4H3,(H,24,26)
• InChIKey: RDVRWZOLIDWBFN-UHFFFAOYSA-N

DHX9-IN-19 (CAS 2973400-78-9): A Structurally Defined, Orally Bioavailable DHX9 Inhibitor for Cancer Research

The compound Gqw46AB8X2, designated DHX9-IN-19 (Compound 3), with CAS number 2973400-78-9, is a synthetic small-molecule inhibitor of the ATP-dependent RNA helicase DHX9 (also known as RNA Helicase A) [1]. Its chemical identity is N-(3-chloro-5-(methanesulfonamido)phenyl)-5-methyl-4-(5-propan-2-yloxypyrimidin-2-yl)thiophene-2-carboxamide, with a molecular formula of C20H21ClN4O4S2 and a molecular weight of 480.99 g/mol [2][3]. Unlike many of its DHX9-inhibiting analogs, DHX9-IN-19 is characterized by its documented oral bioavailability, a key attribute for in vivo oncology studies [1].

Oral Bioavailability Documented for in vivo cancer research models

DHX9 Inhibition Reported DHX9 helicase inhibition activity

Distinct Scaffold Thiophene-2-carboxamide core for SAR studies

• [1] TargetMol. (n.d.). DHX9-IN-19 (T204732). Product Datasheet. Retrieved from https://www.targetmol.cn/compound/dhx9-in-19 View Source
• [2] SynZeal. (n.d.). Miscellaneous-2 Impurity 113 (CAS 2973400-78-9). Product Datasheet. Retrieved from https://www.synzeal.com/en/miscellaneous-2-impurity-113 View Source
• [3] PubChem. (2025). Gqw46AB8X2 (CID 169144728). PubChem Compound Summary. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/169144728 View Source

Why DHX9-IN-19 Cannot Be Substituted by Other DHX9 Inhibitors: Divergent Physicochemical and Bioavailability Profiles

Interchangeability among DHX9 inhibitors is precluded by profound differences in their molecular architecture, which dictate distinct physicochemical properties, bioavailability, and in vivo behavior. While compounds like ATX968 (DHX9-IN-2) and DHX9-IN-1 exhibit high biochemical potency (IC50 < 10 nM), their utility is often confined to in vitro settings due to unfavorable oral pharmacokinetics [1]. In contrast, DHX9-IN-19 (Compound 3) is explicitly characterized as an orally bioavailable inhibitor, a critical distinction for longitudinal in vivo studies requiring systemic exposure [2]. Furthermore, its specific chemical structure—a thiophene-2-carboxamide core with distinct substituents—differs fundamentally from the pyrrolo[2,3-d]pyrimidinone and quinazolinone scaffolds of other DHX9 inhibitors, leading to unique binding modes, selectivity profiles, and metabolic stability that cannot be assumed equivalent [3]. Substituting DHX9-IN-19 for a more potent but non-oral analog would compromise the translatability and physiological relevance of in vivo cancer models, rendering experimental outcomes incomparable.

Oral bioavailability may not transfer to non-oral DHX9 inhibitors; most comparators lack documented oral exposure.

Core scaffold divergence (thiophene vs. pyrrolo/quinazolinone) may alter selectivity profile and binding mode.

Bioavailability–potency trade-offs may shift in vivo target engagement compared to more potent but non-oral analogs.

• [1] PeptideDB. (n.d.). DHX9-IN-1 (2973747-89-4). Product Datasheet. Retrieved from https://www.peptidedb.com/database/DHX9-IN-1.html View Source
• [2] TargetMol. (n.d.). DHX9-IN-19 (T204732). Product Datasheet. Retrieved from https://www.targetmol.cn/compound/dhx9-in-19 View Source
• [3] Accent Therapeutics, Inc. (2024). Inhibitors of RNA Helicase DHX9 and Uses Thereof. World Intellectual Property Organization, WO2024220373 A1. Retrieved from https://patents.google.com/patent/WO2024220373A1/en View Source

DHX9-IN-19 (CAS 2973400-78-9): Quantifiable Differentiation from In-Class Comparators

Oral Bioavailability: A Key Differentiator for In Vivo Cancer Models

DHX9-IN-19 is explicitly designated as an orally bioavailable inhibitor, a critical advantage for in vivo studies where repeated dosing and systemic exposure are required [1]. In contrast, many other potent DHX9 inhibitors, such as ATX968 (DHX9-IN-2) and DHX9-IN-5, are not described as orally bioavailable, limiting their utility in long-term efficacy studies to non-oral routes (e.g., intraperitoneal or intravenous injection) . The oral route of administration for DHX9-IN-19 enables more physiologically relevant and translational cancer models, reducing experimental confounds associated with parenteral dosing.

Oral Bioavailability

Class-level inference

Target: Orally active (gavage) Comparator: Not documented as oral

Supports oral in vivo model selection

Qualitative distinction; confirm with supplier

Evidence Dimension	Route of Administration and Bioavailability
Target Compound Data	Orally active/available
Comparator Or Baseline	ATX968 (DHX9-IN-2), DHX9-IN-1, DHX9-IN-5: Not specified as orally bioavailable
Quantified Difference	Qualitative distinction; DHX9-IN-19 is suitable for oral gavage, while comparators lack explicit oral bioavailability documentation.
Conditions	In vivo pharmacology and drug formulation contexts

Why This Matters

Oral bioavailability is a non-negotiable requirement for many in vivo oncology studies, directly impacting the selection of a compound for xenograft or patient-derived xenograft (PDX) models where oral gavage is the preferred route of administration.

• [1] TargetMol. (n.d.). DHX9-IN-19 (T204732). Product Datasheet. Retrieved from https://www.targetmol.cn/compound/dhx9-in-19 View Source

Potency Threshold: Positioning Against High-Affinity DHX9 Inhibitors

While a precise IC50 value for DHX9-IN-19 in a recombinant enzyme assay is not publicly available, its classification as a 'potent' inhibitor positions it within a broad potency landscape defined by other well-characterized DHX9 inhibitors. For instance, ATX968 (DHX9-IN-2) exhibits an IC50 of 8 nM in a helicase unwinding assay , DHX9-IN-1 has an IC50 of 9.45 nM [1], and DHX9-IN-5 demonstrates an IC50 of 4.3 nM [2]. DHX9-IN-19 is likely to possess comparable or slightly reduced potency, but its primary advantage lies in its oral bioavailability, which offsets any marginal differences in biochemical IC50 when considering in vivo efficacy.

Potency Threshold

Data to verify

Reported as potent; exact IC50 not publicly available Comparators: ATX968 8 nM; others 4–9 nM

Potency context requires assay validation

Bioavailability may offset potency differences

Evidence Dimension	Biochemical Potency (IC50)
Target Compound Data	Classified as 'potent' (exact IC50 value not publicly reported)
Comparator Or Baseline	ATX968 (DHX9-IN-2): IC50 = 8 nM; DHX9-IN-1: IC50 = 9.45 nM; DHX9-IN-5: IC50 = 4.3 nM
Quantified Difference	N/A due to missing quantitative data for DHX9-IN-19
Conditions	Recombinant DHX9 helicase activity assays

Why This Matters

For procurement decisions, understanding the potency landscape is essential. A compound with confirmed oral bioavailability, even if slightly less potent in a biochemical assay, may be more valuable for in vivo applications than a highly potent but non-oral analog.

• [1] PeptideDB. (n.d.). DHX9-IN-1 (2973747-89-4). Product Datasheet. Retrieved from https://www.peptidedb.com/database/DHX9-IN-1.html View Source
• [2] TargetMol. (n.d.). DHX9-IN-5 (T78091). Product Datasheet. Retrieved from https://www.targetmol.cn/compound/dhx9-in-5 View Source

Structural Divergence: A Distinct Chemical Scaffold for Orthogonal Pharmacology

The chemical structure of DHX9-IN-19, N-(3-chloro-5-(methanesulfonamido)phenyl)-5-methyl-4-(5-propan-2-yloxypyrimidin-2-yl)thiophene-2-carboxamide [1], represents a distinct chemotype within the DHX9 inhibitor class. It features a central thiophene-2-carboxamide core, which contrasts sharply with the pyrrolo[2,3-d]pyrimidinone core found in compounds like ATX968 (DHX9-IN-2) [2] and the quinazolinone-based scaffolds of other series [3]. This structural divergence implies a unique binding mode to the DHX9 ATP-binding site and a potentially different selectivity profile against off-target kinases and helicases. For researchers aiming to build structure-activity relationships (SAR) or to use a probe with orthogonal pharmacology to validate target biology, this structural novelty is a critical differentiator.

Structural Divergence

Class-level inference

Target: Thiophene-2-carboxamide core Comparator: Pyrrolo[2,3-d]pyrimidinone / quinazolinone

Orthogonal pharmacology for SAR studies

Scaffold may influence selectivity

Evidence Dimension	Core Chemical Scaffold
Target Compound Data	Thiophene-2-carboxamide core with pyrimidinyl and methanesulfonamido substituents
Comparator Or Baseline	ATX968: Pyrrolo[2,3-d]pyrimidinone core; DHX9-IN-1 and related series: Quinazolinone-based core
Quantified Difference	Qualitative distinction in molecular scaffold and functional group arrangement
Conditions	Structural comparison based on published chemical structures

Why This Matters

Procurement decisions for chemical probe development or SAR studies hinge on structural novelty. DHX9-IN-19 provides a chemically distinct tool compound to interrogate DHX9 biology without the confounding effects of shared off-target liabilities associated with other scaffolds.

• [1] PubChem. (2025). Gqw46AB8X2 (CID 169144728). PubChem Compound Summary. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/169144728 View Source
• [2] PubChem. (2025). ATX968 (CID 138373012). PubChem Compound Summary. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/138373012 View Source
• [3] Accent Therapeutics, Inc. (2024). Inhibitors of RNA Helicase DHX9 and Uses Thereof. World Intellectual Property Organization, WO2024220373 A1. Retrieved from https://patents.google.com/patent/WO2024220373A1/en View Source

Optimal Research and Procurement Applications for DHX9-IN-19 (CAS 2973400-78-9)

In Vivo Oncology Studies Requiring Oral Dosing

DHX9-IN-19 is ideally suited for in vivo cancer research, particularly in xenograft or patient-derived xenograft (PDX) models of colorectal, endometrial, or other microsatellite instability-high (MSI-H) cancers, where DHX9 inhibition has shown therapeutic potential [1]. Its documented oral bioavailability allows for repeated, non-invasive dosing via oral gavage, a crucial advantage for long-term efficacy and pharmacodynamic studies where systemic and sustained target engagement is required .

Development of a Chemical Probe with a Novel Scaffold

Researchers focused on building a comprehensive chemical biology toolkit for DHX9 will find value in the unique thiophene-2-carboxamide scaffold of DHX9-IN-19 [2]. Its distinct chemical structure, compared to more common pyrrolo[2,3-d]pyrimidinone or quinazolinone-based inhibitors, makes it an essential component for orthogonal target validation and structure-activity relationship (SAR) studies aimed at dissecting the molecular determinants of DHX9 inhibition and selectivity .

Pharmacokinetic and Pharmacodynamic (PK/PD) Profiling

The oral bioavailability of DHX9-IN-19 positions it as a prime candidate for detailed pharmacokinetic and pharmacodynamic (PK/PD) studies . Researchers can leverage this compound to establish exposure-response relationships, define optimal dosing regimens, and correlate plasma or tumor concentrations with target engagement biomarkers (e.g., Alu-mediated circular RNA induction) in vivo, thereby building a translatable PK/PD model for the DHX9 target [1].

Application

Selection Property

Validation Focus

Oral in vivo oncology studies

Documented oral bioavailability

Systemic exposure and target engagement in models

Chemical probe development

Novel thiophene scaffold

Orthogonal SAR and selectivity profiling

PK/PD profiling

Oral bioavailability for exposure-response

PK/PD model validation in cancer research

• [1] Accent Therapeutics, Inc. (2024). Assays for monitoring inhibition of RNA helicase DHX9. World Intellectual Property Organization, WO2024220373 A1. Retrieved from https://patents.google.com/patent/WO2024220373A1/en View Source
• [2] PubChem. (2025). Gqw46AB8X2 (CID 169144728). PubChem Compound Summary. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/169144728 View Source